
"Methyl 2-cyclopropylacetate" safety data sheet
(SDS)

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Methyl 2-cyclopropylacetate

CAS No.: 34108-21-9

Cat. No.: B1267312

Get Quote

Compound Identification and Physicochemical
Profile
Methyl 2-cyclopropylacetate is an ester characterized by a cyclopropyl ring adjacent to an

acetate group. Its unique structural features make it a valuable building block in organic

synthesis, but also dictate its specific handling requirements.

Key Identifiers:

IUPAC Name: methyl 2-cyclopropylacetate[1]

CAS Number: 34108-21-9[1]

Molecular Formula: C₆H₁₀O₂[1]

Molecular Weight: 114.14 g/mol [1]

Synonyms: Cyclopropylacetic acid, methyl ester
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A thorough understanding of its physical properties is the foundation of a robust safety

assessment. These properties, particularly its flammability and vapor pressure, are critical

inputs for engineering controls and personal protective equipment (PPE) selection.

Table 1: Physical and Chemical Properties of Methyl 2-cyclopropylacetate

Property Value Source

Molecular Weight 114.14 g/mol PubChem[1]

Boiling Point 138.1 ± 8.0 °C at 760 mmHg Chemsrc[2]

Density 1.0 ± 0.1 g/cm³ Chemsrc[2]

Flash Point 29.4 ± 9.7 °C Chemsrc[2]

| Vapor Pressure | 0.209 mmHg at 25°C | ChemicalBook[3] |

Comprehensive Hazard Analysis
According to the Globally Harmonized System (GHS), Methyl 2-cyclopropylacetate is

classified as a hazardous substance. The primary risks are associated with its flammability and

its irritant properties upon contact. A detailed understanding of these hazards is non-negotiable

for anyone handling this compound.

Table 2: GHS Classification for Methyl 2-cyclopropylacetate

Hazard Class Category Hazard Statement

Flammable Liquids 3
H226: Flammable liquid
and vapor[1]

Skin Corrosion/Irritation 2
H315: Causes skin irritation[1]

[4]

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation[1][4]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/product/b1267312/docs?utm_src=pdf-body#methyl-2-cyclopropylacetate-safety-data-sheet-sds
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-2-cyclopropylacetate
https://www.chemsrc.com/en/cas/34108-21-9_125854.html
https://www.chemsrc.com/en/cas/34108-21-9_125854.html
https://www.chemsrc.com/en/cas/34108-21-9_125854.html
https://www.chemicalbook.com/msds/methyl-1-mercaptomethyl-cyclopropaneacetate.pdf
https://www.benchchem.com/product/b1267312/docs?utm_src=pdf-body#methyl-2-cyclopropylacetate-safety-data-sheet-sds
https://www.benchchem.com/product/b1267312/docs?utm_src=pdf-body#methyl-2-cyclopropylacetate-safety-data-sheet-sds
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-2-cyclopropylacetate
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-2-cyclopropylacetate
https://www.sigmaaldrich.com/BG/en/sds/aldrich/171859
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-2-cyclopropylacetate
https://www.sigmaaldrich.com/BG/en/sds/aldrich/171859
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267312?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


| Specific Target Organ Toxicity (Single Exposure) | 3 | H335: May cause respiratory irritation[1]

[4] |

Signal Word:Warning[1]

Hazard Pictograms:

The flammability (Category 3) indicates that this material has a flash point high enough to not

be considered highly flammable, but it will readily ignite at ambient and elevated temperatures

when an ignition source is present. The irritation classifications underscore the necessity of

preventing direct physical contact.

The Hierarchy of Controls: A Self-Validating Safety
Framework
A foundational principle of laboratory safety is the "Hierarchy of Controls." This framework

prioritizes the most effective and reliable safety measures over those that are less effective and

more prone to human error. Simply relying on PPE is insufficient; it is the last line of defense.

Our protocols must be designed to engineer out hazards at the source.
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Hierarchy of Controls for Methyl 2-cyclopropylacetate

Elimination
(Not Feasible: Compound is Required)

Substitution
(Use a less hazardous alternative if possible)

Most Effective

Engineering Controls
• Chemical Fume Hood

• Grounding/Bonding for Transfers
• Local Exhaust Ventilation

Administrative Controls
• Standard Operating Procedures (SOPs)

• Restricted Access Areas
• Chemical Hygiene Plan Training

Personal Protective Equipment (PPE)
• Nitrile Gloves

• Chemical Splash Goggles
• Flame-Resistant Lab Coat

Least Effective

Click to download full resolution via product page

Caption: Hierarchy of Controls for Safe Handling.

Causality: The primary engineering control is the use of a certified chemical fume hood. This

is not merely for odor control; it is a critical safety device that maintains vapor concentrations

well below the Lower Explosive Limit (LEL) and protects the user from respiratory exposure.
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[4][5] Grounding and bonding of containers during transfer is mandatory to dissipate static

electricity, a common and often overlooked ignition source for flammable liquids.[4][6]

Standard Operating Protocol: Handling and Storage
Adherence to a validated SOP is crucial for mitigating the risks identified above.

A. Laboratory Handling Protocol:

Preparation: Before handling, confirm that the chemical fume hood is operational (check

airflow monitor) and the safety shower/eyewash station is unobstructed.

Don PPE: Wear appropriate PPE, including nitrile gloves, chemical splash goggles

conforming to EN 166 (EU) or NIOSH (US) standards, and a flame-resistant lab coat.[3]

Work Area Setup: Conduct all manipulations of Methyl 2-cyclopropylacetate inside the

fume hood. Ensure all potential ignition sources (hot plates, stir motors, electrical outlets) are

removed or are intrinsically safe.[4][6]

Dispensing: When transferring the liquid, use only non-sparking tools.[4][6] For transfers

between metal containers, ensure they are properly grounded and bonded to prevent static

discharge.

Post-Handling: Tightly close the container immediately after use. Wipe down the work

surface with an appropriate solvent. Remove contaminated gloves using the proper

technique and dispose of them as hazardous waste. Wash hands and face thoroughly after

handling.[4][5]

B. Storage Protocol:

Location: Store in a well-ventilated, designated flammables cabinet.[4][6] The storage area

should be cool and dry.

Container: Keep the container tightly closed to prevent the escape of flammable vapors.[4]

Incompatibilities: Segregate from strong oxidizing agents, strong bases, and reducing

agents.[6]
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Emergency Response Protocols
Preparedness is paramount. All personnel must be trained on these emergency procedures.

A. Accidental Release (Spill) Protocol:

Evacuate & Alert: Immediately alert others in the vicinity. Evacuate the immediate danger

area.

Ventilate: Ensure adequate ventilation. Do not re-enter without proper respiratory protection

if the spill is large.

Control Ignition Sources: Remove all sources of ignition from the area.[3]

Containment: Prevent the spill from entering drains or waterways.[4] Cover the spill with a

liquid-absorbent, non-combustible material (e.g., Chemizorb®, sand, or earth).

Collection: Collect the absorbed material using non-sparking tools and place it in a suitable,

closed container for disposal.[3][4]

Decontamination: Clean the affected area thoroughly.

Disposal: Dispose of waste according to institutional and local environmental regulations.
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Caption: Emergency Response Workflow for a Spill.
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B. First-Aid Measures:

Inhalation: If vapors are inhaled, immediately remove the person to fresh air and keep them

comfortable for breathing. If the person feels unwell, call a POISON CENTER or doctor.[4][7]

Skin Contact: Take off immediately all contaminated clothing. Rinse the skin with plenty of

water or shower for at least 15 minutes.[4][7] Seek medical attention as it causes skin

irritation.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing for at least 15 minutes. Immediate medical

attention is required as it causes serious eye irritation.[4][7]

Ingestion: Rinse mouth with water. Do NOT induce vomiting. Never give anything by mouth

to an unconscious person. Call a physician or Poison Control Center immediately.[3][7]

C. Fire-Fighting Measures:

Suitable Extinguishing Media: Use CO₂, dry chemical, dry sand, or alcohol-resistant foam.[7]

A water spray may be used to cool closed containers but may be ineffective at extinguishing

the fire itself.

Specific Hazards: The vapor is heavier than air and may travel to a source of ignition and

flash back. Containers may explode when heated.[6] Thermal decomposition can produce

carbon monoxide (CO) and carbon dioxide (CO₂).[6][7]

Protective Equipment: Firefighters must wear self-contained breathing apparatus (SCBA)

and full protective gear.[3][7]

Toxicological and Ecological Information
Toxicological Profile: The primary toxicological concerns are related to its irritant properties. It is

known to cause skin irritation, serious eye irritation, and respiratory tract irritation upon single

exposure.[1] There is limited data available regarding chronic toxicity, carcinogenicity, or

mutagenicity.[5] Therefore, a precautionary principle must be applied, and exposure should be

minimized at all times.
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Ecological Information: Data on the environmental fate and ecotoxicity of Methyl 2-
cyclopropylacetate is limited. As a standard best practice, discharge into the environment

must be avoided.[3][5] All waste materials should be handled as hazardous waste and

disposed of through a licensed contractor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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